![molecular formula C11H13N3 B1466748 2-[(3-Aminoazetidin-1-yl)methyl]benzonitrile CAS No. 1491592-49-4](/img/structure/B1466748.png)
2-[(3-Aminoazetidin-1-yl)methyl]benzonitrile
Overview
Description
“2-[(3-Aminoazetidin-1-yl)methyl]benzonitrile” is a chemical compound with the molecular formula C11H13N3 and a molecular weight of 187.24 g/mol. It is used in various chemical syntheses and is available for purchase from several chemical suppliers .
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . For a detailed analysis of the physical and chemical properties, it would be best to refer to a material safety data sheet (MSDS) or a chemical properties database.Scientific Research Applications
Synthesis and Structural Studies
Research on similar compounds has led to the development of various derivatives with potential applications in medicinal chemistry. For example, studies on the structure-activity relationship of histamine H4 receptor ligands led to the synthesis of potent in vitro compounds with anti-inflammatory and antinociceptive activities, highlighting the therapeutic potential of H4R antagonists in pain management (Altenbach et al., 2008). Similarly, the synthesis of 4-((4-chloropyrimidin-2-yl)amino)benzonitrile, an important intermediate of diarylpyrimidine HIV-1 reverse transcriptase inhibitors, demonstrates the significance of such compounds in developing antiviral drugs (Ju Xiu-lia, 2015).
Pharmacological Evaluations
Compounds related to 2-[(3-Aminoazetidin-1-yl)methyl]benzonitrile have been evaluated for their pharmacological potential. For instance, microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds has shown promising antibacterial and antifungal activities (Mistry & Desai, 2006). Additionally, research on radiolabeled compounds for PET imaging of AMPA receptors indicates the utility of these derivatives in neuroimaging, contributing to our understanding of neurological disorders (Yuan et al., 2016).
Antimicrobial and Anticancer Activities
Several studies have synthesized and evaluated the antimicrobial and anticancer activities of benzonitrile derivatives. For instance, novel heterocycles incorporating phthalazine have shown significant antibacterial activity (Khalil et al., 2009). Facile synthesis of benzonitrile/nicotinonitrile-based s-triazines as new potential antimycobacterial agents demonstrates the potential of these compounds in treating tuberculosis (Patel et al., 2014).
Safety and Hazards
The safety information for “2-[(3-Aminoazetidin-1-yl)methyl]benzonitrile” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The compound is labeled with the GHS07 pictogram and the signal word "Warning" . For a detailed understanding of the safety and hazards, it would be best to refer to the compound’s MSDS.
properties
IUPAC Name |
2-[(3-aminoazetidin-1-yl)methyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3/c12-5-9-3-1-2-4-10(9)6-14-7-11(13)8-14/h1-4,11H,6-8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJZKQZBRUZSGPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC=CC=C2C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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